Cas no 2763756-05-2 (Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride)

• Product Name: Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride
• CAS No: 2763756-05-2
• MF: C₁₀H₁₁ClF₃NO₂
• MW: 269.648052453995
• CID: 6553683
• PubChem ID: 165986458
• Update Time: 2025-05-19

Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763756-05-2
• EN300-37364472
• methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride
• Z5899582977
• Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride

• Inchi： 1S/C10H10F3NO2.ClH/c1-16-9(15)6-2-3-7(5-14)8(4-6)10(11,12)13;/h2-4H,5,14H2,1H3;1H
• InChI Key： TXFXORQUTJIJBK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C(=O)OC)C=CC=1CN)(F)F

Computed Properties

• Exact Mass: 269.0430408g/mol
• Monoisotopic Mass: 269.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride

Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride: A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride, a compound with the CAS number 2763756-05-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an aminomethyl group and a trifluoromethyl substituent in its benzene ring backbone imparts distinct chemical and pharmacological characteristics, making it a promising candidate for various therapeutic interventions.

The Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride molecule exhibits a high degree of molecular complexity, which is reflected in its intricate interactions with biological targets. The hydrochloride salt form enhances its solubility, facilitating better absorption and distribution within biological systems. This property is particularly crucial in drug formulations where bioavailability plays a pivotal role in determining therapeutic efficacy.

Recent research has highlighted the compound's potential in addressing inflammatory and autoimmune disorders. The aminomethyl group is known to facilitate hydrogen bonding, which can be leveraged to interact with specific enzymes and receptors involved in inflammatory pathways. Additionally, the trifluoromethyl group enhances metabolic stability, reducing the likelihood of rapid degradation within the body. These attributes make Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride an attractive candidate for further investigation in preclinical studies.

In vitro studies have demonstrated promising results regarding its anti-inflammatory properties. The compound has shown the ability to modulate key inflammatory cytokines such as TNF-α and IL-6 by inhibiting their production. This modulation is achieved through competitive binding to certain enzymes that catalyze their synthesis, thereby reducing inflammation. The dual functionality of the molecule allows it to engage multiple targets simultaneously, potentially leading to a synergistic effect that enhances therapeutic outcomes.

The pharmacokinetic profile of Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride has been extensively studied to optimize its delivery and efficacy. Its high solubility in aqueous solutions makes it suitable for oral administration, while its stability ensures prolonged activity within the bloodstream. These characteristics are critical for developing once-daily dosing regimens, improving patient compliance and overall treatment effectiveness.

The synthesis of Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently. These synthetic strategies not only enhance production efficiency but also minimize environmental impact by reducing waste generation.

The compound's potential extends beyond anti-inflammatory applications. Emerging research suggests its utility in neuroprotective therapies due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. The interaction between the aminomethyl group and neurotransmitter receptors may offer protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. This opens up new avenues for therapeutic development where Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride could play a pivotal role.

Economic considerations also play a significant role in the commercial viability of Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride. The cost-effectiveness of its synthesis, coupled with its broad therapeutic potential, positions it as an economically attractive candidate for pharmaceutical companies investing in novel drug development. As research continues to uncover new applications, the market demand for this compound is expected to grow significantly.

The regulatory landscape for new pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before approval for clinical use. Methyl 4-(aminomethyl)-3-(trifluoromethyl)benzoate hydrochloride is currently undergoing preclinical trials to evaluate its safety profile and therapeutic benefits across various disease models. These trials are critical in providing comprehensive data that regulatory bodies require to assess its suitability for human consumption.

The environmental impact of producing and disposing of pharmaceutical compounds is an increasingly important consideration in modern drug development. Efforts are being made to optimize synthetic routes for Methyl 4-(aminomethl)-3-(trifluoromethl)benzoate hydrochloride that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices not only benefit the environment but also enhance cost-efficiency by reducing raw material costs.

In conclusion, Methyl 4-(aminomethl)-3-(trifluoromethl)benzoate hydrochloride (CAS no: 2763756-05-2) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further research and development. As scientific understanding continues to evolve, this compound holds immense potential to contribute to innovative treatments across multiple medical disciplines.